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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals conducting data

collection in conflict-affected environments.

Troubleshooting Guides
This section addresses specific issues that may arise during data collection in conflict zones,

offering step-by-step guidance to mitigate these challenges.

Issue 1: Restricted or Denied Access to Research Areas
Symptoms:

Inability to physically reach designated sampling locations due to roadblocks, active fighting,

or official restrictions.

Sudden revocation of research permits or letters of introduction.

Threats or hostility from local authorities or armed groups.

Troubleshooting Steps:

Activate Contingency Plans: Immediately refer to your pre-established contingency plan for

alternative sampling sites or data collection strategies.
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Consult with Local Partners: Engage with your local research partners or community leaders

to understand the specific reasons for the access denial and to negotiate access. They

possess invaluable contextual knowledge.[1]

Leverage Remote Data Collection: If physical access remains impossible, switch to remote

data collection methods.[2][3]

Mobile Phone Surveys: Utilize SMS-based surveys or phone calls to gather quantitative

data.[3][4]

Satellite Imagery: Employ satellite imagery to assess environmental changes, population

displacement, or damage to infrastructure.[2][5]

Social Media and News Aggregation: Analyze publicly available data from social media

and news reports to understand trends and events.[2]

Document Everything: Meticulously record all instances of access denial, including dates,

locations, reasons provided (if any), and the actors involved. This information is crucial for

data analysis and reporting, as it highlights limitations and potential biases.

Re-evaluate Risk Assessment: Update your risk assessment matrix to reflect the new access

constraints and associated security risks.

Issue 2: Compromised Data Quality and Integrity
Symptoms:

Inconsistent or contradictory responses from participants.

High rates of missing data or item non-response.

Suspected fabrication of data by enumerators.

Fear-induced response bias from participants.[6]

Troubleshooting Steps:

Implement Rigorous Data Validation:
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Real-time Checks: If using digital data collection tools, build in real-time data validation

rules to catch errors at the point of entry.[7]

Back-Checks: Conduct random back-checks on a subset of the collected data, either by

phone or through a follow-up visit by a supervisor, to verify key information.

Enhance Enumerator Training and Supervision:

Refresher Training: Provide additional training on ethical conduct, the importance of data

quality, and techniques for building rapport with respondents in sensitive environments.

Increased Supervision: Intensify supervision of the data collection team, including direct

observation of interviews where possible and safe.

Triangulate Data Sources: Do not rely on a single source of information. Cross-reference

findings from surveys with qualitative data from focus group discussions, key informant

interviews, and direct observation.[8]

Utilize Data Quality Metrics: Track key data quality indicators to monitor the health of your

dataset.
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Data Quality Metric Description How to Measure

Accuracy

The degree to which data

correctly reflects the real-world

object or event it describes.[9]

Compare collected data

against a known correct source

(if available) or through

verification back-checks.

Completeness

The proportion of stored data

against the potential of 100%

completion.[9]

Calculate the percentage of

non-missing values for each

variable.

Consistency

The uniformity of data across

different datasets and systems.

[9]

Check for contradictions in

responses to related questions

within the same survey or

across different data sources.

Timeliness

The degree to which data is

up-to-date and available when

needed.[9]

Measure the time lag between

the event and the data

becoming available for

analysis.

Uniqueness
The absence of duplicate

records in a dataset.[9]

Run de-duplication algorithms

to identify and remove identical

or near-identical entries.

Validity

The extent to which data

conforms to a specific format

or set of rules.[9]

Check if data values fall within

pre-defined ranges or adhere

to specified formats (e.g., date

formats, numeric types).

Secure Data Storage and Transmission:

Separate personally identifiable information (PII) from other data as soon as possible and

store it separately and securely.[10]

Use encryption for all data, both in transit and at rest.[10]

Frequently Asked Questions (FAQs)
Q1: How can we ensure a representative sample when we cannot access all areas?
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A1: Achieving a truly representative sample in a conflict zone is often impossible.[11][12] The

goal is to be as systematic and transparent as possible about the limitations.

Non-probabilistic Sampling: Employ non-probabilistic sampling techniques like purposive or

snowball sampling when random sampling is not feasible.[12][13]

Cluster Sampling: In this method, the target population is divided into clusters (e.g., villages

or camps), and a random subset of these clusters is selected for data collection.[13]

Methodological Transparency: Clearly document the sampling strategy used, the areas that

were inaccessible, and the potential biases this may introduce in your final report.

Mixed-Methods Approach: Combine quantitative data with qualitative insights from a diverse

range of key informants to provide a more holistic understanding.[12]

Q2: What are the key ethical considerations for data collection in conflict zones?

A2: Ethical considerations are paramount to ensure the safety and well-being of both

researchers and participants.

"Do No Harm": This is the primary ethical principle. Researchers must constantly assess

whether their activities could inadvertently cause harm to participants or the wider

community.[14]

Informed Consent: Obtaining informed consent is crucial, but can be complex in conflict

settings. Consent procedures should be culturally and linguistically appropriate, and

participants must understand they can refuse to answer any question or withdraw at any time

without consequence.[15]

Confidentiality and Anonymity: Protect the identities of respondents. Data should be

anonymized as quickly as possible, and any identifying information must be stored securely.

[10][15]

Researcher Safety: It is unethical to involve inexperienced researchers in data collection in

conflict zones. All team members must receive adequate safety and security training.[14]
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Community Engagement: Involve community members in the research process, from design

to dissemination, to ensure the research is relevant and culturally sensitive.[15]

Q3: What are the most effective data collection methods in conflict settings?

A3: The choice of method depends on the specific context, research questions, and security

situation. A mixed-methods approach is often most effective.[12]
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Data Collection Method
Strengths in Conflict
Zones

Challenges in Conflict
Zones

Surveys (in-person)
Can provide rich quantitative

data.

Security risks for enumerators

and respondents; access

limitations; potential for

response bias.[6][11]

Surveys (remote)
Safer for researchers; can

reach inaccessible areas.[3]

Lower response rates;

potential for sampling bias

(e.g., exclusion of those

without mobile phones);

difficulty in verifying

respondent identity.[4]

Focus Group Discussions
Gathers diverse perspectives

and qualitative insights.

Can be difficult to ensure

confidentiality; risk of

reinforcing existing power

dynamics.

Key Informant Interviews

Provides in-depth information

from individuals with

specialized knowledge.

Potential for bias based on the

informant's position or agenda.

Remote Sensing/Satellite

Imagery

Objective data collection

without physical presence;

useful for monitoring

environmental changes and

infrastructure damage.[2][5]

Can be expensive; requires

specialized analytical skills;

may not capture the human

dimension of the conflict.[16]

Crowdsourcing/Social Media

Analysis

Real-time data from a wide

range of sources.[3]

Data can be unreliable and

difficult to verify; potential for

misinformation and

disinformation.

Q4: How should we manage the security of our research team in the field?

A4: A robust security plan is non-negotiable.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://webarchive.ssrc.org/working-papers/DSD_ResearchSecurity_06_Osorio.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3571111/
https://blogs.worldbank.org/en/dev4peace/exploiting-full-potential-new-technologies-data-collection-monitoring-and-conflict-prevention
https://gppi.net/assets/SAVE__2016__Toolkit_on_Technologies_for_Monitoring_in_Insecure_Environments.pdf
https://www.aiddata.org/blog/data-innovation-in-conflict-zones-enabling-insights-without-endangering-lives
https://pmc.ncbi.nlm.nih.gov/articles/PMC10291284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11245197/
https://blogs.worldbank.org/en/dev4peace/exploiting-full-potential-new-technologies-data-collection-monitoring-and-conflict-prevention
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment: Conduct a thorough and ongoing risk assessment for all research

activities.[17][18]

Security Training: All team members must undergo security training that covers topics like

risk assessment, contingency planning, communication protocols, and first aid.

Communication Plan: Establish a clear communication plan, including regular check-ins and

emergency protocols.

Contingency and Evacuation Plans: Have well-defined contingency and evacuation plans in

place for all research locations.

Local Knowledge: Rely on the expertise of local partners and staff who understand the local

security dynamics.[1]

Experimental Protocols
Protocol 1: Context-Sensitive Perception Survey
This protocol is adapted from methodologies used in regions like the Sahel and is designed to

be sensitive to the challenges of conflict environments.[1]

Objective: To collect quantitative data on the perceptions, needs, and priorities of conflict-

affected populations.

Methodology:

Collaborative Design: Design the survey in close collaboration with local research partners

and community representatives to ensure questions are culturally appropriate and relevant.

Sampling Strategy:

Initial Mapping: Use existing (though often outdated) census data, humanitarian needs

assessments, and information from local partners to map the population of interest,

including internally displaced persons (IDPs) and host communities.

Stratified Purposive Sampling: If a complete sampling frame is unavailable, use a stratified

purposive approach. Stratify the population by relevant characteristics (e.g., IDP/host
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community, gender, age) and then use purposive sampling within each stratum to achieve

a diverse sample.

Sample Size Calculation: Calculate the sample size based on the best available

population estimates, acknowledging the limitations. For example, in a study in the

Liptako-Gourma region, initial sample sizes were around 1091, later increased to 1457 to

account for rising IDP numbers.[1]

Enumerator Recruitment and Training:

Local Recruitment: Recruit enumerators from the local communities to be surveyed. Their

knowledge of the context and local languages is vital.[1]

Comprehensive Training: Conduct intensive training covering:

Quantitative research methods.

Use of digital data collection tools (e.g., Kobo Toolbox).[1]

Qualitative methods for rapport-building.

Ethical considerations and "do no harm" principles.

Security protocols.

Data Collection:

Digital Data Capture: Use tablets or smartphones with data collection software (e.g., Kobo

Toolbox, ODK) to allow for real-time data entry and quality checks.

Team-Based Approach: Deploy data collection teams supervised by a senior researcher.

Daily Debriefings: Hold daily debriefings with the data collection teams to discuss

challenges, share experiences, and address any issues immediately.

Data Quality Assurance:
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Real-time Monitoring: Supervisors should monitor incoming data for inconsistencies or

outliers.

Back-Checks: Conduct random follow-up calls or visits to a small percentage of

respondents to verify their participation and key responses.

Data Cleaning and Analysis: Note any modifications to the sampling plan due to security

constraints during the data cleaning and analysis stage and report them transparently.[1]
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Caption: Workflow for a Context-Sensitive Perception Survey.
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Caption: Mitigation of Data Collection Challenges in Conflict Zones.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

